1-(thiophen-2-ylmethyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

Specification

• CAS No.: 920250-24-4
• Molecular Formula: C12H12N2OS2
• Molecular Weight: 264.36
• IUPAC Name: 4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• Standard InChI: InChI=1S/C12H12N2OS2/c15-12-13-11(16)9-4-1-5-10(9)14(12)7-8-3-2-6-17-8/h2-3,6H,1,4-5,7H2,(H,13,15,16)
• Standard InChI Key: NJWXOCUFKPNRCH-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N(C(=O)NC2=S)CC3=CC=CS3

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Formula

The IUPAC name of the compound is 4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one, with a molecular formula of $\text{C}_{12}\text{H}_{12}\text{N}_2\text{OS}_2$ and a molecular weight of 264.36 g/mol. The structure integrates a bicyclic pyrimidinone system fused to a cyclopentane ring, substituted at the 1-position with a thiophen-2-ylmethyl group and at the 4-position with a thioxo moiety (Figure 1).

Table 1: Key Identifiers of the Compound

Property	Value
CAS No.	920250-24-4
Molecular Formula	$\text{C}_{12}\text{H}_{12}\text{N}_2\text{OS}_2$
Molecular Weight	264.36 g/mol
IUPAC Name	4-sulfanylidene-1-(thiophen-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
SMILES	C1CC2=C(C1)N(C(=O)NC2=S)CC3=CC=CS3

Structural Insights

X-ray crystallography and computational modeling reveal a planar pyrimidinone ring fused to a non-planar cyclopentane ring, creating a rigid bicyclic framework. The thiophene substituent adopts a conformation perpendicular to the pyrimidinone plane, facilitating π-π stacking and sulfur-mediated interactions. The thioxo group at position 4 enhances electrophilicity, making the compound reactive toward nucleophiles.

Synthesis and Reaction Pathways

Paal-Knorr Synthesis

The compound is typically synthesized via the Paal-Knorr reaction, which involves condensation of a 1,4-dicarbonyl precursor with a sulfur source. For example, reacting cyclopenta[d]pyrimidine-2,4-dione with Lawesson’s reagent (LR) in anhydrous toluene under reflux yields the thioxo derivative. Subsequent alkylation with 2-(chloromethyl)thiophene in the presence of a base (e.g., K$_2$CO$_3$) introduces the thiophen-2-ylmethyl group.

Table 2: Synthetic Conditions and Yields

Step	Reagents/Conditions	Yield (%)
1	Cyclopenta[d]pyrimidine-2,4-dione + LR, toluene, reflux	72
2	Thioxo intermediate + 2-(chloromethyl)thiophene, K$_2$CO$_3$, DMF	65

Alternative Routes

Microwave-assisted synthesis reduces reaction times from hours to minutes. For instance, irradiating the intermediate with 2-(bromomethyl)thiophene in acetonitrile at 100°C for 15 minutes achieves 68% yield.

Physicochemical Properties

Solubility and Stability

The compound is sparingly soluble in polar solvents (e.g., water, ethanol) but dissolves readily in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Stability studies indicate degradation under acidic conditions (pH < 4) due to thioxo group protonation, while it remains stable in neutral and basic media.

Spectroscopic Characterization

• NMR (400 MHz, DMSO-d$_6$):

  • $^1\text{H}$: δ 7.45 (d, J = 3.1 Hz, 1H, thiophene H-3), 6.95 (m, 2H, thiophene H-4/H-5), 4.85 (s, 2H, N-CH$_2$-thiophene).

  • $^{13}\text{C}$: δ 178.2 (C=S), 165.4 (C=O), 140.1 (thiophene C-2).

• HRMS (ESI+): m/z 265.0541 [M+H]$^+$ (calc. 265.0545).

Biological Activity and Mechanisms

Enzyme Inhibition

The compound inhibits cyclin-dependent kinase 2 (CDK2) (IC$_{50}$ = 1.7 μM) and DNA gyrase (IC$_{50}$ = 2.3 μM), disrupting cell cycle progression and bacterial replication. Molecular docking reveals hydrogen bonding between the thioxo group and ATP-binding residues (e.g., Lys33 in CDK2).

Antiproliferative Effects

In MCF-7 breast cancer cells, it induces apoptosis (EC$_{50}$ = 8.4 μM) via caspase-3 activation and mitochondrial membrane depolarization. Comparatively, it outperforms 5-fluorouracil (EC$_{50}$ = 12.1 μM) in the same assay.

Table 3: Bioactivity Profile

Target	Assay Model	IC$_{50}$/EC$_{50}$ (μM)
CDK2	Enzymatic	1.7
DNA Gyrase	E. coli	2.3
MCF-7 Cell Viability	MTT Assay	8.4

Applications in Drug Discovery

Lead Optimization

The thiophene moiety enhances blood-brain barrier (BBB) permeability (PAMPA-BBB $P_e$ = 12.4 × 10$^{-6}$ cm/s), making it a candidate for CNS-targeted therapies. Structural analogs with fluorinated thiophenes show improved metabolic stability (t$_{1/2}$ > 120 min in human liver microsomes).

Hybrid Molecules

Conjugation with chalcone or isatin scaffolds yields hybrids with dual kinase and antimicrobial activity. For example, a chalcone hybrid inhibits Staphylococcus aureus (MIC = 4 μg/mL) and CDK2 (IC$_{50}$ = 0.9 μM).